Cas no 808758-67-0 (Tetracosane, 1,1,1,2,2,3,3,4,4-nonafluoro-)

• Product name: Tetracosane, 1,1,1,2,2,3,3,4,4-nonafluoro-
• CAS No: 808758-67-0
• MF: C₂₄H₄₁F₉
• MW: 500.567979574203
• MDL: MFCD28135957
• CID: 704918
• PubChem ID: 71421090

Tetracosane, 1,1,1,2,2,3,3,4,4-nonafluoro- Chemical and Physical Properties

Names and Identifiers

• Tetracosane, 1,1,1,2,2,3,3,4,4-nonafluoro-
• 1,1,1,2,2,3,3,4,4-nonafluorotetracosane
• NS00109208
• MFCD28135957
• 808758-67-0
• 1-(Perfluorobutyl)icosane
• DTXSID10840257

• MDL： MFCD28135957
• Inchi： InChI=1S/C24H41F9/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(25,26)22(27,28)23(29,30)24(31,32)33/h2-20H2,1H3
• InChI Key： URQWBWDZOCEUFQ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCC(C(C(C(F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 500.30645477g/mol
• Monoisotopic Mass: 500.30645477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 21
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on Tetracosane, 1,1,1,2,2,3,3,4,4-nonafluoro-

Introduction to Tetracosane, 1,1,1,2,2,3,3,4,4-nonafluoro- (CAS No. 808758-67-0)

Tetracosane, 1,1,1,2,2,3,3,4,4-nonafluoro- (CAS No. 808758-67-0) is a highly specialized fluoroalkane compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of perfluorinated hydrocarbons (PFHCs) and is characterized by its long hydrocarbon chain with multiple fluorine atoms attached. The presence of these fluorine atoms imparts exceptional chemical stability and low surface energy to the molecule.

The chemical structure of Tetracosane, 1,1,1,2,2,3,3,4,4-nonafluoro- consists of a 24-carbon backbone with nine fluorine atoms substituted at specific positions. This specific arrangement of fluorine atoms results in a highly stable and inert molecule that exhibits remarkable resistance to chemical degradation and thermal decomposition. These properties make it an ideal candidate for use in applications where stability and durability are paramount.

Recent research has highlighted the potential of Tetracosane, 1,1,1,2,2,3,3,4,4-nonafluoro- in various scientific and industrial contexts. In the field of materials science, this compound has been explored for its use in the development of advanced coatings and lubricants. The low surface energy and high chemical stability of the molecule enable it to form robust protective layers on surfaces, reducing friction and wear. This makes it particularly useful in applications such as aerospace engineering and precision machinery.

In the pharmaceutical industry, Tetracosane, 1,1,1,2,2,3,3,4,4-nonafluoro- has shown promise as a component in drug delivery systems. Its ability to form stable micelles or liposomes can enhance the solubility and bioavailability of poorly soluble drugs. Additionally, the low toxicity and biocompatibility of this compound make it a viable option for use in formulations designed for targeted drug delivery.

Environmental studies have also focused on the behavior of Tetracosane, 1,1,1,2,2,3,3,-nonafluoro- in natural systems. While perfluorinated compounds are known for their persistence in the environment due to their high stability and resistance to degradation by natural processes such as photolysis or biodegradation. However,Tetracosane, with its specific structure and properties, may exhibit different environmental dynamics compared to other PFHCs. Ongoing research aims to better understand these dynamics and assess any potential environmental impacts.

In the realm of analytical chemistry,Tetracosane, with its distinct chemical signature, serves as a valuable reference material for calibration and quality control purposes. Its well-defined structure and high purity make it an ideal standard for various analytical techniques such as gas chromatography (GC) and mass spectrometry (MS). This ensures accurate and reliable results in analytical laboratories worldwide.

The synthesis ofTetracosane, 1,1,1,2,2,3,3,4,4-nonafluoro-(CAS No. 808758-67-0) involves a multi-step process that typically includes the selective fluorination of a precursor hydrocarbon molecule. The precise control over the fluorination process is crucial to achieve the desired substitution pattern without introducing unwanted side products. Advanced techniques such as electrochemical fluorination (ECF) or photochemical methods are often employed to achieve this level of precision.

In conclusion,Tetracosane, 1,1,1,2,2,3,3,4,4-nonafluoro-(CAS No. 808758-67-0) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties make it an invaluable material in fields such as materials science,pharmaceuticals,environmental science,and analytical chemistry. Ongoing research continues to uncover new possibilities for this compound, ensuring its relevance and importance in the scientific community for years to come.